Cas no 83027-41-2 (2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?))

• Product name: 2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?)
• CAS No: 83027-41-2
• MF: C₁₈H₁₃N₃Na₂O₈S₂
• MW: 509.4206635952
• CID: 730812
• PubChem ID: 136075778

2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?)
• 7-acetamido-4-hydroxy-3-[(2-sulphophenyl)azo]naphthalene-2-sulphonic acid, sodium salt
• disodium,7-acetamido-4-oxo-3-[(2-sulfonatophenyl)hydrazinylidene]naphthalene-2-sulfonate
• EINECS 280-144-0
• 83027-41-2
• 7-Acetamido-4-hydroxy-3-((2-sulphophenyl)azo)naphthalene-2-sulphonic acid, sodium salt

• Inchi： InChI=1S/C18H15N3O8S2.2Na/c1-10(22)19-12-6-7-13-11(8-12)9-16(31(27,28)29)17(18(13)23)21-20-14-4-2-3-5-15(14)30(24,25)26;;/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2
• InChI Key： CCQXMSPJGSBTKC-UHFFFAOYSA-L
• SMILES： CC(=O)NC1=CC2=CC(=C(C(=C2C=C1)O)N=NC3=CC=CC=C3S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 508.994
• Monoisotopic Mass: 508.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 981
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 202A^2